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Compound of Interest

Compound Name: 2-Phenyl-1-propanol

Cat. No.: B072363 Get Quote

2-Phenyl-1-propanol: Core Structure
2-Phenyl-1-propanol, also known as hydratropic alcohol or β-methylphenethyl alcohol, is an

aromatic alcohol.[1][2] Its structure consists of a propanol backbone with a phenyl group

attached to the second carbon atom.[3]

Molecular Formula: C₉H₁₂O[1][3][4]

IUPAC Name: 2-phenylpropan-1-ol[1]

CAS Number: 1123-85-9[1][3]

Below is a diagram illustrating the structural formula of 2-phenyl-1-propanol.
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2-Phenyl-1-propanol

CH₃CH(C₆H₅)CH₂OH

1-Phenyl-1-propanol

CH₃CH₂CH(OH)C₆H₅

Positional Isomer

2-Phenyl-2-propanol

(CH₃)₂C(OH)C₆H₅

Positional Isomer

3-Phenyl-1-propanol

C₆H₅CH₂CH₂CH₂OH

Positional Isomer

1-Phenyl-2-propanol

C₆H₅CH₂CH(OH)CH₃

Positional Isomer

Benzyl ethyl ether

C₆H₅CH₂OCH₂CH₃

Functional Isomer

(R)-2-phenyl-1-propanol

(S)-2-phenyl-1-propanol

C*

C₆H₅ CH₃ CH₂OH H Mirror
Plane

C*

C₆H₅ CH₃ CH₂OH H
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1. Grignard Reagent Formation
(Phenylmagnesium Bromide)

2. Reaction with Acetone

Nucleophilic attack on carbonyl

3. Acidic Hydrolysis

Protonation of alkoxide

4. Extraction and Washing

Separation from aqueous phase

5. Drying and Solvent Removal

Removal of water and ether

6. Purification
(Distillation/Recrystallization)

Final Product:
2-Phenyl-2-propanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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